Cas no 319494-39-8 (Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid))

• Product Name: Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)
• CAS No: 319494-39-8
• MF: C₂₂H₃₆N₄O₉
• MW: 500.542646408081
• MDL: MFCD01318861
• CID: 2098402
• Update Time: 2023-11-22

Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Chemical and Physical Properties

Names and Identifiers

• Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid)
• 4-[(2-Acetamido-3-methylbutanoyl)amino]-5-[[1-[(1-carboxy-3-oxopropan-2-yl)amino]-3-methyl-1-oxopent

• MDL： MFCD01318861
• Inchi： 1S/C22H36N4O9/c1-6-12(4)19(22(35)24-14(10-27)9-17(31)32)26-20(33)15(7-8-16(29)30)25-21(34)18(11(2)3)23-13(5)28/h10-12,14-15,18-19H,6-9H2,1-5H3,(H,23,28)(H,24,35)(H,25,34)(H,26,33)(H,29,30)(H,31,32)
• InChI Key： KYUFGGNCJRWMDN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(C(C(C)C)NC(C)=O)=O)NC(C(NC(C=O)CC(=O)O)=O)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 800
• XLogP3: -0.8
• Topological Polar Surface Area: 208

Experimental Properties

• Solubility: H2O: 1 mg/mL

Ac-Val-Glu-Ile-Asp-aldehyde (pseudo acid) Security Information

• WGK Germany：3